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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the literature on ammonium phosphate
compounds, including monoammonium phosphate (MAP), diammonium phosphate (DAP), and
ammonium polyphosphate (APP). It covers their chemical and physical properties, synthesis
methodologies, and diverse applications, with a focus on their relevance to materials science
and pharmaceutical drug development.

Introduction to Ammonium Phosphate Compounds

Ammonium phosphates are a class of inorganic salts formed from the reaction of ammonia and
phosphoric acid.[1] The primary compounds in this family are monoammonium phosphate
(MAP or ammonium dihydrogen phosphate, NHaH2PO4), diammonium phosphate (DAP or
diammonium hydrogen phosphate, (NH4)2HPOa4), and triammonium phosphate ((NHz)3POa4).[1]
While MAP and DAP are stable and widely used commercially, tiammonium phosphate is
unstable, readily evolving ammonia.[1] These compounds are of significant industrial
importance, primarily serving as high-nutrient fertilizers, highly effective flame retardants, and
versatile food additives.[2][3] In the pharmaceutical sector, they are recognized as excipients
for pH control.[4]
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Ammonium polyphosphates (APP) are polymeric substances with repeating (NH4PO3s)n units.
[5] They are patrticularly valued for their superior flame-retardant properties in polymers and
coatings.[5]

Physicochemical Properties

The fundamental properties of the most common ammonium phosphate salts are summarized
below. These values represent a synthesis of data reported across multiple sources, which may

vary slightly based on purity and measurement conditions.

Table 1: Physical and Chemical Properties of

Ammonium Phosphates

Monoammonium

Diammonium

Triammonium

Property

Phosphate (MAP) Phosphate (DAP) Phosphate
Chemical Formula NH4H2POa4 (NH4)2HPOa4 (NH4)3POa
Molar Mass ( g/mol ) 115.03 132.06 149.09[1]

Appearance

White crystalline

powder or granules[6]

White crystalline

powder or granules

Colorless, tetrahedral

crystals[1]

Density (g/cm?3)

1.80

1.619

1.619

Melting Point (°C)

190 (decomposes)

155 (decomposes)[3]

155 (decomposes)

Solubility in water

High (e.g., 36 g/100
mL at 20°C)

High (e.g., 58.8 g/100
mL at 20°C)

High (58.0 g/100 mL
at 25°C)[1]

pH of Solution

Acidic (4.2-4.7 for 0.1-

5% solution)

Alkaline (7.5-8.2 for
1% solution)[3][7]

Alkaline

CAS Number

7722-76-1[5]

7783-28-0[4][7]

10361-65-6[1]

Synthesis of Ammonium Phosphate Compounds

The synthesis of ammonium phosphates is primarily achieved through the acid-base

neutralization reaction between phosphoric acid (HsPOa4) and ammonia (NHs). The specific

compound formed is controlled by the molar ratio of the reactants.
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General Synthesis Pathway

The reaction stoichiometry dictates the product, with the process being highly exothermic. A
molar ratio of 1:1 ammonia to phosphoric acid yields MAP, while a 2:1 ratio produces DAP.[6]
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Phosphoric Acid
(H3POa)

Ammonia (NHs)
(1 mole)

Monoammonium Phosphate

(MAP)
NHaH2POa4

Ammonia (NHs)
(1 additional mole)

Diammonium Phosphate

(DAP)
+ (NH4)2HPOa4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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